Cas no 692759-86-7 (N-phenyl-4-(4-propylphenoxy)butanamide)

• Product Name: N-phenyl-4-(4-propylphenoxy)butanamide
• CAS No: 692759-86-7
• MF: C₁₉H₂₃NO₂
• MW: 297.39142537117
• CID: 5554649
• Update Time: 2025-08-05

N-phenyl-4-(4-propylphenoxy)butanamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-4-(4-propylphenoxy)butanamide

• Inchi： 1S/C19H23NO2/c1-2-7-16-11-13-18(14-12-16)22-15-6-10-19(21)20-17-8-4-3-5-9-17/h3-5,8-9,11-14H,2,6-7,10,15H2,1H3,(H,20,21)
• InChI Key： RSCABRJITXSGLY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CCCOC1=CC=C(CCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-phenyl-4-(4-propylphenoxy)butanamide

N-Phenyl-4-(4-Propylphenoxy)Butanamide (CAS No 692759-86-7): A Comprehensive Overview

N-Phenyl-4-(4-propylphenoxy)butanamide, identified by the CAS registry number 692759-86-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as N-phenyl-4-(4-propylphenoxy)butanamide, has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials development, particularly in the synthesis of high-performance polymers and biodegradable materials.

The molecular structure of N-phenyl-4-(4-propylphenoxy)butanamide consists of a phenyl group attached to a butanamide backbone, with a phenoxy substituent containing a propyl chain. This arrangement imparts the compound with both hydrophobic and amphiphilic characteristics, making it versatile for use in diverse chemical processes. The presence of the propyl chain introduces additional flexibility and stability to the molecule, which has been leveraged in recent research for creating self-healing polymers.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-phenyl-4-(4-propylphenoxy)butanamide. Researchers have employed novel catalytic systems and green chemistry principles to optimize its production process, reducing environmental impact while maintaining high yields. These methods have been documented in leading journals, underscoring the compound's importance in sustainable chemical manufacturing.

In terms of applications, N-phenyl-4-(4-propylphenoxy)butanamide has shown promise in the development of bio-based materials. Its ability to form strong intermolecular hydrogen bonds makes it an ideal candidate for creating biodegradable plastics, which are increasingly sought after in response to global environmental concerns. Additionally, its thermal stability and mechanical properties have positioned it as a potential alternative to traditional petroleum-based polymers.

Emerging research has also explored the use of N-phenyl-4-(4-propylphenoxy)butanamide in drug delivery systems. Its amphiphilic nature allows for the encapsulation of hydrophobic drugs, enhancing their bioavailability and targeting efficiency. Studies published in reputable pharmacological journals have demonstrated its potential as a carrier for anti-cancer agents, paving the way for innovative therapeutic solutions.

The environmental impact of N-phenyl-4-(4-propylphenoxy)butanamide has been a focal point of recent investigations. Researchers have assessed its biodegradability under various conditions, revealing that it decomposes efficiently under microbial action, minimizing its ecological footprint. These findings align with global efforts to promote eco-friendly chemical products.

In conclusion, N-Phenyl-4-(4-propylphenoxy)butanamide (CAS No 692759-86-7) stands out as a multifaceted compound with vast potential across multiple disciplines. Its unique chemical properties, coupled with advancements in synthesis and application techniques, position it as a key player in the development of sustainable and innovative materials. As research continues to unfold, this compound is expected to contribute significantly to addressing pressing challenges in chemistry, materials science, and environmental sustainability.